3-(2,4-dichlorobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2,4-dichlorobenzoyl)amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18Cl2N2O5/c1-31-14-8-10-20(32-2)18(12-14)27-24(30)22-21(16-5-3-4-6-19(16)33-22)28-23(29)15-9-7-13(25)11-17(15)26/h3-12H,1-2H3,(H,27,30)(H,28,29)
• InChI Key: QGISTKRCAKBXBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C24H18Cl2N2O5
• Molecular Weight: 485.3 g/mol

Description

3-(2,4-dichlorobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, also known as DBBF, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the benzofuran class of compounds and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Compounds derived from benzofuran and benzamido structures have been synthesized and evaluated for their anti-inflammatory and analgesic properties. For instance, novel benzodifuranyl derivatives have shown significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs such as sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings suggest potential applications in developing new therapeutic agents targeting pain and inflammation.

Antimicrobial Activity

Benzofuran carboxamide derivatives have been synthesized and evaluated for their in vitro antimicrobial activities. A series of new 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives showed promising antimicrobial properties (Lavanya, Sribalan, & Padmini, 2017). This indicates the potential of such compounds in addressing bacterial infections.

Herbicidal Activity

Research into benzamides has also extended into agricultural sciences, where N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a representative of a group of benzamides, demonstrated herbicidal activity against annual and perennial grasses, suggesting potential utility in managing weed growth in crops and turf grasses (Viste, Cirovetti, & Horrom, 1970).

Material Science Applications

In material science, benzamido derivatives have been used in the facile fabrication of redox-active and electrochromic poly(amide-amine) films. These films exhibit reversible electrochemical oxidation processes with strong color changes, highlighting their potential in developing smart materials for various applications (Hsiao & Wang, 2016).

Antitumor Activity

Moreover, benzofuran-2-carboxamide derivatives have been associated with antitumor activities. The synthesis and biological evaluation of new benzofuran carboxamide derivatives explored their potential in cancer therapy (Youssef, El-Moneim, Fathalla, & Nafie, 2020), indicating the broad spectrum of pharmacological activities that such compounds can offer.